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Compound of Interest

Compound Name: Butyl 2-hydroxyethanesulfonate

CAS No.: 78303-74-9

Cat. No.: B3331117

Get Quote

Executive Summary
Butyl 2-hydroxyethanesulfonate (CAS 78303-74-9), often referred to as butyl isethionate,

represents a critical class of sulfonate ester impurities and intermediates in pharmaceutical

development. Unlike its thermally robust salt counterparts (e.g., Sodium Isethionate), the butyl

ester exhibits distinct thermal lability characteristic of alkyl sulfonates. This guide provides a

comprehensive analysis of its thermal decomposition pathways, kinetic profiles, and the

analytical frameworks required for its detection and control in drug substances.

Physicochemical Characterization
Before analyzing thermal behavior, the structural identity must be established to predict bond

dissociation energies (BDE) and elimination pathways.
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Property Specification

Chemical Name Butyl 2-hydroxyethanesulfonate

Common Name n-Butyl Isethionate

CAS Number 78303-74-9

Molecular Formula

Molecular Weight 182.24 g/mol

Structural Motif
Primary alkyl sulfonate ester (

)

Critical Functional Group
Sulfonate ester linkage (

)

Relevance in Pharma: This compound frequently arises as a Potentially Genotoxic Impurity

(PGI) during the synthesis of isethionate salt drugs (e.g., Pentamidine Isethionate) if n-butanol

is used as a solvent or reagent in the presence of isethionic acid or sulfonyl chlorides [1].

Thermal Decomposition Mechanism
The thermal degradation of butyl 2-hydroxyethanesulfonate does not follow a simple

fragmentation pathway. Instead, it adheres to the Ei (Elimination Internal) mechanism typical of

alkyl sulfonates possessing

-hydrogens.

Primary Degradation Pathway (Pyrolysis)
Upon heating to critical onset temperatures (typically

), the molecule undergoes a concerted syn-elimination. The sulfonyl oxygen abstracts a

-proton from the butyl chain, resulting in the cleavage of the

bond.

Products: 1-Butene (volatile gas) and Isethionic Acid (residue).
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Kinetics: First-order unimolecular reaction.[1]

Secondary Degradation (Acid Decomposition)
The resulting isethionic acid is thermally unstable at these elevated temperatures. It undergoes

dehydration and condensation reactions, potentially forming Ethionic Acid or cyclizing to form

sultone-like species (though less favored for 2-hydroxy analogs compared to 3-hydroxy), before

ultimately decomposing to sulfur dioxide (

) and char.

Mechanistic Visualization
The following diagram illustrates the cascade from the intact ester to its volatile decomposition

products.
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Figure 1: Proposed thermal decomposition pathway of Butyl 2-hydroxyethanesulfonate via Ei

mechanism.

Predicted Thermal Profile
Based on comparative data from structurally analogous alkyl methanesulfonates and sodium

lauroyl isethionate [2][3], the following thermal profile is projected for the pure butyl ester.
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Thermal Event Temperature Range Observable Phenomenon

Melting Point
<

(Liquid at RT)

Endothermic baseline shift (if

crystalline).

Volatilization (Evaporation)

Mass loss (TGA) without

chemical breakdown (if

vacuum is applied).

Decomposition Onset (

)

Significant mass loss; release

of 1-Butene.

Peak Degradation (

)

Maximum rate of weight loss

(DTG peak).

Residue Formation
Carbonaceous char and sulfur

oxides.

Expert Insight: While isethionate salts are stable up to

[3], the ester bond is significantly weaker. In a drug substance matrix, the presence of acidic
impurities can catalyze this decomposition at lower temperatures (

), making it a stability risk during milling or micronization processes.

Analytical Methodologies for Stability Assessment
To validate the profile and quantify this impurity, a multi-modal analytical strategy is required.

Thermogravimetric Analysis (TGA)[4]
Objective: Determine

and total volatile content.

Protocol:

Sample Mass: 5–10 mg.
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Pan: Alumina (open) to allow gas escape.

Atmosphere: Nitrogen (

) at 50 mL/min to prevent oxidative combustion masking the pyrolysis.

Ramp Rate:

from

to

.

Expected Signal: A sharp step-loss corresponding to the molecular weight of butene (

mass loss) followed by gradual degradation of the acid core.

Evolved Gas Analysis (TGA-IR or TGA-MS)
Objective: Confirm the identity of the volatiles (distinguishing evaporation from

decomposition).

Markers:

1-Butene: m/z 56, 41 (MS); C-H stretch ~3080 cm⁻¹ (IR).

SO2: m/z 64 (MS); S=O stretch ~1150/1360 cm⁻¹ (IR).

Analytical Workflow Diagram
The following workflow ensures rigorous identification of the ester and its breakdown products.
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Figure 2: Analytical strategy for distinguishing thermal decomposition from physical volatility.

Risk Assessment & Control Strategy
In pharmaceutical development, Butyl 2-hydroxyethanesulfonate is classified as a mutagenic

impurity (Class 2 or 3 under ICH M7) due to its alkylating potential [4].

Genotoxicity: Alkyl sulfonates can alkylate DNA (N7-guanine). The thermal decomposition

releases butene, but the intact ester poses the biological risk.

Process Control:

Avoid using n-butanol in the final crystallization steps of isethionate salts.
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If used, ensure drying temperatures remain below

to prevent in situ degradation that could trap toxic volatiles or generate reactive
anhydrides.

Regulatory Limit: Typically controlled to TTC (Threshold of Toxicological Concern) levels (

) unless specific Ames test data proves otherwise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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